Cas no 863868-48-8 (Benzonitrile,2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-)

• Product Name: Benzonitrile,2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-
• CAS No: 863868-48-8
• MF: C₂₀H₂₆B₂F₃NO₄
• MW: 423.041956424713
• CID: 1855949
• PubChem ID: 53423862
• Update Time: 2025-04-21

Benzonitrile,2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-
• 2,6-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)benzonitrile
• 2,6-BIS-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-4-(TRIFLUOROMETHYL) BENZONITRILE
• DPRFQOZBWORZFH-UHFFFAOYSA-N
• 863868-48-8
• SCHEMBL13868349
• DTXSID10698396
• DTXCID50649145

• Inchi： 1S/C20H26B2F3NO4/c1-16(2)17(3,4)28-21(27-16)14-9-12(20(23,24)25)10-15(13(14)11-26)22-29-18(5,6)19(7,8)30-22/h9-10H,1-8H3
• InChI Key： DPRFQOZBWORZFH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C(C#N)=C(B2OC(C)(C)C(C)(C)O2)C=1)(F)F

Computed Properties

• Exact Mass: 423.2000031Da
• Monoisotopic Mass: 423.2000031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų